Cas no 74331-99-0 (Acetamide, N-(3,4-dioxo-1,5-cyclohexadien-1-yl)-)

• Product name: Acetamide, N-(3,4-dioxo-1,5-cyclohexadien-1-yl)-
• CAS No: 74331-99-0
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 541189
• PubChem ID: 459277

Acetamide, N-(3,4-dioxo-1,5-cyclohexadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-dioxo-1,5-cyclohexadien-1-yl)-
• N-(3,4-dioxocyclohexa-1,5-dien-1-yl)acetamide
• DTXSID30332624
• 4-Acetylamino-o-benzochinon
• N-(3,4-Dioxo-1,5-cyclohexadien-1-yl)-acetamide
• 74331-99-0

• Inchi： InChI=1S/C8H7NO3/c1-5(10)9-6-2-3-7(11)8(12)4-6/h2-4H,1H3,(H,9,10)
• InChI Key： ZURSEPSYQSVJFZ-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC(=O)C(=O)C=C1

Computed Properties

• Exact Mass: 165.043
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.2Ų